Cas no 553-90-2 (Dimethyl oxalate)
Dimethyl oxalate(English Name:Oxalic acid dimethyl ester),An organic compound,Colorless monoclinic crystal,The chemical formula isC4H6O4,The molecular weight is118.09,Melting point is54℃,Boiling point is163.5℃,Refractive index1.379(82.1℃),Flash point is75℃,Soluble in alcohol and ether,In hot waterdecomposition.
Dimethyl oxalate structure
Dimethyl oxalate
Dimethyl oxalate Properties
Names and Identifiers
-
- Dimethyl oxalate
- Dimethyl ethanedioate
- DMO
- ETHANEDIOIC ACID,BIS-METHYL ESTER
- METHYL OXALATE
- OXALIC ACID BIS-METHYL ESTER
- OXALIC ACID DIMETHYL ESTER
- OXALIC ACID METHYL ESTER
- CH3OCOCOOCH3
- Dimethyl ester of oxalic acid
- Ethanedioc acid dimethyl ester
- Ethanedioicacid,dimethylester
- Oxalicdimethylester
- Oxalsαure-dimethylester
- DIMETHYL OXALATE, CP
- dimethyl oxolate
- dimetyl oxalate
- methyl ethanedioate
- oxalic acid diester
- Dimethyl Oxalate,99%
- +Expand
-
- MFCD00008442
- LOMVENUNSWAXEN-UHFFFAOYSA-N
- InChI=1S/C4H6O4/c1-7-3(5)4(6)8-2/h1-2H3
- COC(=O)C(=O)OC
- 1071744
Computed Properties
- 118.02700
- 0
- 4
- 3
- 118.027
- 8
- 92.6
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 52.6A^2
Experimental Properties
- -0.66760
- 52.60000
- 6106
- n20/D 1.39(lit.)
- 60 g/L (25 ºC)
- 163.5 °C(lit.)
- 50-54 °C (lit.)
- Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
- ethanol: soluble50mg/mL, clear to very slightly hazy, colorless
- Colorless monoclinic crystals [1]
- 1 (60g/l, H2O, 20℃)
- Stable. Combustible. Incompatible with strong oxidizing agents, acids, bases, reducing agents.
- Slightly soluble in cold water, soluble in ethanol, ether, etc. [9]
- 1.148 g/mL at 25 °C(lit.)
Dimethyl oxalate Security Information
-
GHS07
- RO2850000
- 3
- 6.1(b)
- S26-S36/37-S24/25
- III
- III
- R36/38
- 6.1(b)
-
Xi
- 1759
- H315,H319
- P305+P351+P338
- warning
- Store at room temperature
- III
- 36/38
- Warning
- Yes
- 6.1(b)
Dimethyl oxalate Customs Data
- 2917119000
-
China Customs Code:
2917119000Overview:
2917119000 Other oxalates and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917119000 oxalic acid salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Dimethyl oxalate Related Literature
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Myriam Hajir,Robert Graf,Wolfgang Tremel Chem. Commun. 2014 50 6534
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Xinbin Yu,Michael Burkholder,Stavros G. Karakalos,Gregory L. Tate,John R. Monnier,B. Frank Gupton,Christopher T. Williams Catal. Sci. Technol. 2021 11 2403
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Lei Song,Yan He,Changan Zhou,Guoqiang Shu,Kui Ma,Hairong Yue Chem. Commun. 2022 58 11657
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4. The reaction between ethanedioyl (oxalyl) dihalides and Ag2C2O4: a route to Staudinger’s elusive ethanedioic (oxalic) acid anhydridePaolo Strazzolini,Alberto Gambi,Angelo G. Giumanini,Hrvoj Vancik J. Chem. Soc. Perkin Trans. 1 1998 2553
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Qing Wang,Siyu Wan,Rui Xia,Yuxin Wang,Dan Wang,Jinbing Wen,Xinyang Xiong,Jun Zhou,Lei Shi New J. Chem. 2023 47 5510
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John J. Garcia,Stephen A. Miller Polym. Chem. 2014 5 955
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Mohamed Abbas,JiaMing Wang,Pawe? Stelmachowski,Jiangang Chen,Andrzej Kotarba Catal. Sci. Technol. 2023 13 3270
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Zhongnan Du,Meng Chen,Xuepeng Wang,Xingkun Chen,Xiaoling Mou,Yuan Tan,Wenshao Yang,Chuanqi Huang,Hejun Zhu,Ronghe Lin,Yunjie Ding Catal. Sci. Technol. 2020 10 3175
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Si-Yan Peng,Zhong-Ning Xu,Qing-Song Chen,Zhi-Qiao Wang,Yumin Chen,Dong-Mei Lv,Gang Lu,Guo-Cong Guo Catal. Sci. Technol. 2014 4 1925
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Si-Yan Peng,Zhong-Ning Xu,Qing-Song Chen,Zhi-Qiao Wang,Yumin Chen,Dong-Mei Lv,Gang Lu,Guo-Cong Guo Catal. Sci. Technol. 2014 4 1925